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Compound of Interest

Compound Name: Calcium chloride, dihydrate

Cat. No.: B154954 Get Quote

For researchers, scientists, and professionals in drug development, the quality of reagents is

paramount to the integrity and reproducibility of experimental outcomes. Calcium chloride,
dihydrate (CaCl₂·2H₂O), a ubiquitous salt in biological and chemical research, is no exception.

Its applications range from preparing competent cells for transformation and acting as a

cofactor in enzymatic reactions to its use in cell culture media and as a stabilizing agent in

pharmaceutical formulations. This technical guide delves into the stringent purity specifications

for research-grade calcium chloride, dihydrate, provides detailed experimental protocols for

its quality assessment, and offers a logical framework for its selection and use.

Purity Specifications: A Comparative Overview
The purity of research-grade calcium chloride, dihydrate is defined by the acceptable limits of

various impurities. These specifications are often dictated by pharmacopeias such as the

United States Pharmacopeia (USP), European Pharmacopoeia (EP), and Japanese

Pharmacopoeia (JP), as well as by standards set for reagent-grade chemicals, such as those

by the American Chemical Society (ACS). The following tables summarize the key purity

specifications from these sources, offering a comparative view for researchers to select the

appropriate grade for their specific needs.
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Parameter USP Grade EP Grade JP Grade ACS Grade

Assay

(CaCl₂·2H₂O)
99.0% - 107.0% 97.0% - 103.0% 96.7% - 103.3% ≥99.0%

pH (5% solution) 4.5 - 9.2 4.5 - 9.2 4.5 - 9.2 4.5 - 8.5

Heavy Metals (as

Pb)
≤ 10 ppm ≤ 15 ppm ≤ 10 ppm ≤ 5 ppm

Magnesium &

Alkali Salts
≤ 1.0% ≤ 0.3% - -

Sulfate (SO₄) - - ≤ 0.024% ≤ 0.01%

Iron (Fe) - ≤ 7 ppm - ≤ 0.001%

Aluminum (Al)
≤ 1 ppm (for

hemodialysis)
- - -

Arsenic (As) ≤ 3 ppm - ≤ 2 ppm -

Lead (Pb) ≤ 5 mg/kg - - -

Fluoride (F) ≤ 0.004% - - -

Table 1: Comparative Purity Specifications for Calcium Chloride, Dihydrate[1][2][3][4][5][6]

Experimental Protocols for Quality Assessment
To ensure that a batch of calcium chloride, dihydrate meets the required purity standards, a

series of analytical tests are performed. The following are detailed protocols for some of the

most critical of these tests.

Assay for Calcium Chloride, Dihydrate (Complexometric
Titration)
This method determines the percentage of CaCl₂·2H₂O in a sample by titrating the calcium ions

with a standardized solution of ethylenediaminetetraacetic acid (EDTA).

Reagents and Solutions:
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0.05 M EDTA Solution: Prepare and standardize as per standard laboratory procedures.

Sodium Hydroxide (1 N): Dissolve 40 g of NaOH in water and dilute to 1 L.

Hydroxy Naphthol Blue Indicator: A commercially available indicator for calcium titration.

3 N Hydrochloric Acid: Slowly add 250 mL of concentrated HCl to 750 mL of water.

Procedure:

Accurately weigh approximately 1 g of the Calcium Chloride, Dihydrate sample.[4]

Dissolve the sample in a mixture of 100 mL of water and 5 mL of 3 N hydrochloric acid.[4]

Transfer the solution to a 250-mL volumetric flask and dilute to volume with water.[4]

Pipette a 50 mL aliquot of this solution into a suitable container.[4]

Add 100 mL of water, 15 mL of 1 N sodium hydroxide, and approximately 300 mg of hydroxy

naphthol blue indicator.[4]

Titrate with the 0.05 M EDTA solution until the solution turns a deep blue color.[4]

Each mL of 0.05 M EDTA is equivalent to 7.351 mg of CaCl₂·2H₂O.[4]

Calculation:

Limit Test for Heavy Metals
This test is designed to control the content of metallic impurities that are colored by sulfide ions.

Reagents and Solutions:

Standard Lead Solution (10 ppm Pb): Prepare a solution containing 10 µg of lead per mL.

Saturated Hydrogen Sulfide Solution: Prepare by bubbling H₂S gas through water until

saturation.

Procedure (based on USP <231>):
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Test Preparation: Dissolve 2.0 g of the calcium chloride sample in 25 mL of water.[7]

Standard Preparation: Pipette 2.0 mL of the Standard Lead Solution into a 50-mL color

comparison tube and dilute with water to 25 mL.

Monitor Preparation: Prepare a solution as described for the Standard Preparation, but add

2.0 g of the calcium chloride sample.

Adjust the pH of the Test Preparation, Standard Preparation, and Monitor Preparation to

between 3.0 and 4.0 with 1 N acetic acid or 6 N ammonium hydroxide.

Add 10 mL of freshly prepared saturated hydrogen sulfide solution to each tube, mix, and

allow to stand for 5 minutes.

The color of the Test Preparation should not be darker than that of the Standard Preparation.

The color of the Monitor Preparation should be equal to or darker than that of the Standard

Preparation.

Limit Test for Magnesium and Alkali Salts
This test determines the amount of substances remaining after the precipitation of calcium as

calcium oxalate.

Reagents and Solutions:

Ammonium Chloride

Oxalic Acid TS (Test Solution): A saturated solution of oxalic acid in water.

Methyl Red TS: A standard pH indicator solution.

6 N Ammonium Hydroxide

Sulfuric Acid

Procedure:

Dissolve 1 g of the calcium chloride sample in approximately 50 mL of water.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://www.uspbpep.com/usp31/v31261/usp31nf26s1_m11500.asp
http://www.uspbpep.com/usp31/v31261/usp31nf26s1_m11500.asp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 500 mg of ammonium chloride, heat the solution, and boil for 1 minute.[7]

Rapidly add 40 mL of oxalic acid TS and stir vigorously.[4]

Add 2 drops of methyl red TS and then 6 N ammonium hydroxide dropwise until the solution

is just alkaline.[4]

Cool to room temperature, transfer to a 100-mL graduated cylinder, and dilute to 100 mL with

water. Allow to stand for 4 hours or overnight.[4]

Filter the solution. To 50 mL of the clear filtrate in a platinum dish, add 0.5 mL of sulfuric acid.

[4]

Evaporate the mixture on a steam bath and then carefully heat over a flame to dryness.[4]

Ignite the residue to a constant weight. The weight of the residue should not exceed 5 mg

(1.0%).[4]

Visualizing Workflows and Decision Pathways
To further aid researchers, the following diagrams, created using the DOT language for

Graphviz, illustrate a typical quality control workflow and a decision-making process for

selecting the appropriate grade of calcium chloride.
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Caption: Quality Control Workflow for Research-Grade Calcium Chloride, Dihydrate.
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Caption: Decision Pathway for Selecting the Appropriate Grade of Calcium Chloride.

By understanding the purity specifications, the methods used to verify them, and the logic

behind selecting the appropriate grade, researchers can ensure the reliability and validity of

their scientific work. This guide serves as a foundational resource for making informed

decisions regarding the use of calcium chloride, dihydrate in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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